4-{2-(4-Piperidin-1-ylmethyl-piperidin-1-yl)-benzyl}-morpholine

• CAS No.: 683772-23-8
• Molecular Formula: C22H35N3O
• Molecular Weight: 357.5 g/mol
• IUPAC Name: 4-[[2-[4-(piperidin-1-ylmethyl)piperidin-1-yl]phenyl]methyl]morpholine
• InChI: InChI=1S/C22H35N3O/c1-4-10-23(11-5-1)18-20-8-12-25(13-9-20)22-7-3-2-6-21(22)19-24-14-16-26-17-15-24/h2-3,6-7,20H,1,4-5,8-19H2
• InChI Key: YDNBOQKWNWPBCE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2CCN(CC2)C3=CC=CC=C3CN4CCOCC4

Description

4-{2-(4-Piperidin-1-ylmethyl-piperidin-1-yl)-benzyl}-morpholine is a useful research compound. Its molecular formula is C22H35N3O and its molecular weight is 357.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the product of Example 17 (288 mg) and piperidine (0.12 mL) in dichloroethane (DCE, 2 mL) was treated with sodium triacetoxyborohydride (297 mg). After 16 h, the resulting mixture was treated with 10% potassium hydroxide (2 mL), and extracted with DCM (2×2 mL). The combined extracts were dried (MgSO4), and chromatographed on silica gel (0-8% 2 M methanolic ammonia/DCM), giving the title compound as a colorless oil (100 mg).